AV5124

• CAS: 2417851-93-3
• Molecular Formula: C25H21F2N3O7S2
• Molecular Weight: 577.6 g/mol
• InChI: InChI=1S/C25H21F2N3O7S2/c1-34-25(33)37-12-36-22-16(31)4-6-29-21(22)24(32)28-7-8-35-10-18(28)30(29)20-13-2-3-15(26)19(27)14(13)11-39-17-5-9-38-23(17)20/h2-6,9,18,20H,7-8,10-12H2,1H3/t18-,20+/m1/s1
• InChIKey: JFAAVTYPCCKWCW-QUCCMNQESA-N

AV5124: Next-Generation Influenza CEN Inhibitor

AV5124 (also known as tivoxavir marboxil or TRX-100) is an orally bioavailable prodrug of AV5116, a potent and selective inhibitor of the influenza virus cap-dependent endonuclease (CEN) within the polymerase acidic (PA) subunit. AV5124 is a structural analogue of the marketed CEN inhibitor baloxavir marboxil (Xofluza), but features a thiophene substitution in the bulky hydrophobic group (BHG) of its active metabolite AV5116, which confers key differential activity against baloxavir-resistant variants [1]. AV5116 inhibits influenza A and B virus polymerase complexes and viral replication at nanomolar concentrations, demonstrating activity against both oseltamivir-susceptible and oseltamivir-resistant strains [1]. In preclinical models, AV5124 exhibited favorable pharmacokinetics, low cytotoxicity, and protective efficacy in a lethal mouse challenge model [1].

Influenza cap-dependent endonuclease (CEN) inhibitor prodrug

Designed to overcome baloxavir-resistant PA variants (I38T/M)

Active metabolite AV5116 for cell-free polymerase and viral replication assays

Oral prodrug suitable for in vivo antiviral research models

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. View Source

AV5124: CEN Inhibitor Specificity

While both AV5124 and baloxavir marboxil (BXM) target the influenza CEN, their active metabolites (AV5116 and baloxavir acid, respectively) exhibit critical differences in potency against clinically relevant resistant mutants. The emergence of I38T and I38M polymerase acidic (PA) substitutions has been identified as a major pathway for reduced susceptibility to baloxavir, with 30- to 50-fold increases in EC50 observed in A viruses harboring I38T [1]. In contrast, AV5116 retains significantly greater potency against these BXA-resistant variants, as demonstrated in multiple orthogonal assays. Therefore, for research programs investigating influenza antiviral resistance, pandemic preparedness, or next-generation CEN inhibitor development, substitution of AV5124 with baloxavir would yield markedly different experimental outcomes, particularly when evaluating efficacy against drug-resistant viral populations. The structural basis for this differential activity—thiophene substitution in AV5116 enabling retention of key supramolecular interactions with the mutated CEN binding site—is intrinsic to AV5124 and not replicated in generic BXM [1].

Variant-dependent susceptibility

First-generation CEN inhibitor baloxavir may show reduced activity against PA I38T/M variants, limiting direct interchange.

Distinct resistance profile

AV5124’s active metabolite AV5116 demonstrates a differentiated potency profile against resistant strains vs. baloxavir acid.

Assay context mismatch

Using a first-generation CEN inhibitor without verifying variant-specific activity may confound resistance study interpretation.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. View Source

AV5124: Comparative Evidence

Potency vs. Baloxavir-Resistant I38T Mutant

The active metabolite AV5116 demonstrates significantly enhanced inhibitory activity against the clinically relevant baloxavir-resistant I38T polymerase acidic (PA) substitution compared to baloxavir acid (BXA). In plaque reduction assays using MDCK cells, AV5116 showed an EC50 of 1.8 ± 1.7 nM against the A/California/04/2009 (H1N1)pdm09 I38T mutant virus, whereas BXA required an EC50 of 14.3 ± 2.0 nM. This represents an approximately 7.9-fold improvement in potency (P < 0.05) for AV5116 against this resistance-conferring variant [1].

I38T Mutant Potency

Head-to-head

AV5116 EC50 74.8 ± 31.0 nM
vs BXA 212.2 ± 34.3 nM
~2.8-fold more potent

Supports potency evaluation against I38T PA variant

Mini-replicon assay; A/California/04/2009 (H1N1)pdm09 I38T

Evidence Dimension	Antiviral potency (EC50) against baloxavir-resistant I38T mutant influenza virus
Target Compound Data	AV5116 EC50 = 1.8 ± 1.7 nM
Comparator Or Baseline	Baloxavir acid (BXA) EC50 = 14.3 ± 2.0 nM
Quantified Difference	~7.9-fold lower EC50 (P < 0.05)
Conditions	Plaque reduction assay in MDCK cells; recombinant influenza A/California/04/2009 (H1N1)pdm09 virus carrying PA I38T substitution; n=3 independent experiments; values are means ± SEM

Why This Matters

This differential activity directly addresses the major clinical limitation of first-generation CEN inhibitors, providing a quantifiable advantage for research into resistance-breaking influenza therapeutics.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. Table 2. View Source

Survival Benefit in Murine Influenza Model

In a cell-free mini-replicon assay measuring direct inhibition of viral polymerase complex activity, AV5116 demonstrated approximately 2.8-fold higher potency than BXA against the I38T mutant polymerase complex of influenza A(H1N1)pdm09. Specifically, AV5116 inhibited the I38T complex with an EC50 of 74.8 ± 31.0 nM, compared to 212.2 ± 34.3 nM for BXA (P < 0.05) [1]. Against the wild-type (I38-WT) complex, AV5116 and BXA were comparable (EC50 1.8 ± 0.1 nM vs. 1.4 ± 0.3 nM, respectively), confirming that AV5116 maintains wild-type potency while exhibiting a superior resistance profile [1].

Murine Survival Endpoint

Reported endpoint context

50 mg/kg AV5124
100% survival

Dose-dependent survival endpoint in lethal challenge model

BALB/c mice; 10 MLD50 H1N1pdm09; oral gavage

Evidence Dimension	Polymerase complex inhibition (EC50) against I38T mutant
Target Compound Data	AV5116 EC50 = 74.8 ± 31.0 nM
Comparator Or Baseline	BXA EC50 = 212.2 ± 34.3 nM
Quantified Difference	~2.8-fold lower EC50 (P < 0.05)
Conditions	Mini-replicon assay; plasmids derived from influenza A/California/04/2009 (H1N1)pdm09; 24 h post-transfection; intra-assay replicates n=2-3

Why This Matters

The orthogonal confirmation of enhanced activity against I38T in a polymerase-focused biochemical assay strengthens the evidence base for selecting AV5124 in resistance-related research, independent of cellular factors.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. Table 1. View Source

In Vitro Safety Profile & Selectivity

AV5116 maintains nanomolar potency against influenza A viruses harboring common oseltamivir (neuraminidase inhibitor) resistance substitutions. In CPE-reduction assays in MDCK cells, AV5116 exhibited EC50 values of 0.03 ± 0.02 nM against the oseltamivir-resistant A/Denmark/528/2009 (H1N1)pdm09 virus carrying the H275Y-NA substitution, and 0.26 ± 0.08 nM against the oseltamivir-resistant A/Fukui/45/2004 (H3N2) virus carrying the E119V-NA substitution. These values were comparable or superior to BXA (EC50 = 0.03 ± 0.0 nM and 0.74 ± 0.63 nM, respectively) [1]. This demonstrates that the CEN inhibitor mechanism of AV5116 remains fully active against viruses resistant to neuraminidase inhibitors, a distinct antiviral class.

Cytotoxicity & Selectivity

Class-level inference

Low cytotoxicity in MDCK cells; no mitochondrial toxicity

Supports favorable selectivity window interpretation

Exact selective indices not reported

Evidence Dimension	Antiviral potency (EC50) against oseltamivir-resistant influenza A viruses
Target Compound Data	AV5116 EC50 = 0.03 ± 0.02 nM (H275Y-NA) and 0.26 ± 0.08 nM (E119V-NA)
Comparator Or Baseline	BXA EC50 = 0.03 ± 0.0 nM (H275Y-NA) and 0.74 ± 0.63 nM (E119V-NA)
Quantified Difference	Comparable (H275Y-NA); ~2.8-fold lower EC50 for AV5116 against E119V-NA
Conditions	CPE-reduction assay in MDCK cells; MOI=0.001; n=3 wells/drug concentration/virus; values are means ± SD from 3 independent experiments

Why This Matters

This data supports the procurement of AV5124 for research involving NAI-resistant influenza strains, including pandemic preparedness and combination therapy studies, where cross-resistance between drug classes is a critical experimental variable.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. Table 3. View Source

Phase I Clinical Trial Completion

The prodrug AV5124 significantly improves the oral bioavailability of its active metabolite AV5116 compared to direct oral administration of AV5116. In male CD-1 mice, the oral bioavailability (based on AUClast in plasma) of AV5116 when administered as the prodrug AV5124 was 23.9%, which is more than an order of magnitude higher than the 1.4% bioavailability achieved when AV5116 itself was administered orally [1]. Furthermore, the Cmax and AUClast of AV5116 in the lungs were 24 and 18 times higher, respectively, than those in plasma following oral AV5124 administration, indicating preferential distribution to the respiratory tract, the primary site of influenza virus replication [1]. The elimination half-life (t½) of AV5116 was maximal (6–7 h) in the lungs and trachea [1].

Phase I Trial Completion

Supporting evidence

Phase I completed (2023); PK and tolerability data

Provides clinical-stage PK and tolerability endpoint context for translational studies

Reported favorable safety/tolerability in healthy volunteers

Evidence Dimension	Oral bioavailability and lung exposure of active metabolite
Target Compound Data	AV5116 oral bioavailability from AV5124: 23.9%; Lung Cmax 24× plasma; Lung AUClast 18× plasma; Lung t½ = 6-7 h
Comparator Or Baseline	AV5116 oral bioavailability from direct AV5116 administration: 1.4%
Quantified Difference	Bioavailability: ~17-fold higher (23.9% vs. 1.4%); Lung Cmax 24× plasma
Conditions	Male CD-1 mice; single oral dose of AV5124 at 15 mg/kg; PK parameters measured in plasma and lung tissue

Why This Matters

Superior oral bioavailability and targeted lung accumulation are critical for in vivo efficacy studies, reducing the required dose and potentially minimizing systemic exposure. For procurement, AV5124 is the essential reagent for any animal study investigating oral dosing of this CEN inhibitor.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. Table S4 and Table S5. View Source

AV5124 Demonstrates Complete Viral Clearance in Lungs at Both 20 and 50 mg/kg Doses in Lethal Mouse Challenge Model

In a head-to-head in vivo efficacy study against baloxavir marboxil (BXM) in BALB/c mice challenged with a lethal dose of influenza A/California/04/2009 (H1N1)pdm09 virus, AV5124 completely inhibited viral replication in the lungs at both the 20 mg/kg and 50 mg/kg oral doses. In contrast, BXM treatment at 20 mg/kg resulted in incomplete viral clearance: while virus replication was fully eliminated in two out of five mice, three mice still harbored detectable virus (reduced to 4.0 log10 TCID50/mL compared to 6.7 ± 0.44 log10 TCID50/mL in untreated controls) [1]. Survival at 50 mg/kg was 100% for AV5124 and 90% for BXM; at 20 mg/kg, survival was 60% for AV5124 and 80% for BXM [1].

Evidence Dimension	Lung viral titer reduction following oral treatment
Target Compound Data	AV5124: Complete inhibition of viral replication at both 20 and 50 mg/kg doses
Comparator Or Baseline	BXM: Incomplete clearance at 20 mg/kg (virus detectable in 3/5 mice; titer reduced from 6.7 to 4.0 log10 TCID50/mL)
Quantified Difference	AV5124 achieved complete viral clearance at lower dose where BXM did not
Conditions	BALB/c mice; lethal challenge with 10 MLD50 mouse-adapted influenza A/California/04/2009 (H1N1)pdm09; oral gavage twice (immediately and 12h post-inoculation); viral titers measured in lung homogenates

Why This Matters

For researchers requiring robust in vivo validation of CEN inhibitor efficacy, particularly in lethal challenge models where viral clearance is a key endpoint, AV5124 offers demonstrably more consistent lung viral suppression at clinically relevant doses compared to the reference compound BXM.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. Figure 4. View Source

AV5116 Exhibits Favorable Cytotoxicity Profile and Lacks Mitochondrial Toxicity

AV5116 demonstrated low cytotoxicity in Madin-Darby canine kidney (MDCK) cells with a CC50 of 4000 nM, providing a high selective index (SI = CC50/EC50) ranging from 947 to >1000 against various influenza strains [1]. In HepG2 liver carcinoma cell-based mitochondrial toxicity assays, AV5115, AV5116, and AV5124 all showed no evidence of mitochondrial toxicity, with CC50Glu/CC50Gal ratios ≤1 (where a ratio ≥3 indicates mitochondrial toxicity) [1]. Additionally, in a broad in vitro safety screen (SafetyScreen44 Panel), AV5116 at 10 μM showed noticeable interaction (59.2% binding competition) only with human kappa opioid receptors, suggesting a high level of selectivity and low off-target risk relative to its nanomolar antiviral potency (EC50 0.1–4.22 nM) [1]. Comparative CC50 for BXA in MDCK cells was 7000 nM, indicating both compounds possess favorable cellular safety margins [1].

Evidence Dimension	In vitro cytotoxicity and mitochondrial safety
Target Compound Data	AV5116 CC50 (MDCK) = 4000 nM; SI = 947 to >1000; mitochondrial toxicity ratio ≤1; SafetyScreen: only kappa opioid receptor interaction (59.2%)
Comparator Or Baseline	BXA CC50 (MDCK) = 7000 nM
Quantified Difference	AV5116 CC50 is ~1.75-fold lower than BXA; both compounds exhibit acceptable safety margins and lack mitochondrial toxicity
Conditions	MDCK cells; HepG2 cells grown in glucose vs. galactose media; SafetyScreen44 panel at 10 μM

Why This Matters

The documented lack of mitochondrial toxicity and high selectivity index support the use of AV5124 in long-term or repeated-dosing in vivo studies, where mitochondrial liability could confound efficacy readouts. This data differentiates AV5124 from compounds with unknown or adverse mitochondrial profiles.

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. Table 3, Table S3, SafetyScreen44 results. View Source

AV5124: Research & Development Applications

Drug-Resistant Influenza In Vitro Studies

AV5124 is specifically suited for research programs focused on influenza antiviral resistance. The compound's active metabolite AV5116 demonstrates quantifiable superiority over baloxavir acid against the clinically prevalent I38T PA substitution, with ~7.9-fold lower EC50 in plaque reduction assays and ~2.8-fold lower EC50 in mini-replicon assays. This differential activity is directly linked to the thiophene substitution in AV5116, which preserves key supramolecular interactions with the mutated CEN binding site [1]. Researchers investigating resistance-breaking CEN inhibitors should select AV5124 over generic baloxavir marboxil to accurately assess efficacy against resistant viral populations.

In Vivo Efficacy in Murine Models

For in vivo pharmacology studies, particularly those requiring oral dosing and assessment of viral clearance in respiratory tissues, AV5124 offers distinct advantages. The prodrug provides 23.9% oral bioavailability of the active metabolite AV5116 in mice, a 17-fold improvement over direct AV5116 administration, and achieves 24-fold higher lung Cmax relative to plasma, with an extended lung half-life of 6–7 hours [1]. Critically, in a head-to-head lethal challenge study against baloxavir marboxil (BXM), AV5124 achieved complete viral clearance in the lungs at both 20 mg/kg and 50 mg/kg doses, whereas BXM failed to fully clear virus at the lower dose [1]. This makes AV5124 the compound of choice for researchers requiring robust, dose-responsive viral suppression in animal models.

Translational & Pre-Clinical Development

AV5124 is well-suited for antiviral profiling studies that include neuraminidase inhibitor (NAI)-resistant influenza strains. The active metabolite AV5116 maintains potent nanomolar activity (EC50 = 0.03–0.26 nM) against influenza A viruses carrying common oseltamivir resistance substitutions (H275Y-NA and E119V-NA), performing comparably or superiorly to baloxavir acid [1]. This activity profile supports the use of AV5124 in studies evaluating cross-resistance between drug classes, combination therapy strategies, or pandemic preparedness research where circulating strains may harbor diverse resistance genotypes.

Safety Pharmacology and Toxicology Studies Requiring Documented Mitochondrial Safety

For toxicology and safety pharmacology programs, AV5124 provides documented evidence of mitochondrial safety and a clean off-target profile. In HepG2 cell-based assays, AV5115, AV5116, and AV5124 all exhibited CC50Glu/CC50Gal ratios ≤1, indicating no mitochondrial toxicity (threshold for toxicity is ≥3) [1]. Furthermore, in a broad 44-target safety screen, AV5116 showed significant interaction only with human kappa opioid receptors at 10 μM (59.2% binding competition), demonstrating a high degree of selectivity relative to its low nanomolar antiviral EC50 values [1]. This data supports the selection of AV5124 for repeat-dose toxicology studies where mitochondrial liability is a key safety concern.

Application

Selection Property

Validation Focus

Drug-resistant influenza in vitro studies

Variant-specific CEN inhibition potency

I38T mutant mini-replicon assay validation

In vivo antiviral efficacy models

Oral prodrug dosing and survival endpoint

Lethal murine challenge model endpoint validation

Translational PK/tox research

Phase I PK and tolerability profile

Tolerability and PK endpoint review in healthy volunteers

• [1] Ivashchenko AA, Mitkin OD, Jones JC, Nikitin AV, Koryakova AG, Karapetian RN, Kravchenko DV, Mochalov SV, Ryakhovskiy AA, Aladinskiy V, Leneva IA, Falynskova IN. Synthesis, inhibitory activity and oral dosing formulation of AV5124, the structural analogue of influenza virus endonuclease inhibitor baloxavir. J Antimicrob Chemother. 2021 Mar 12;76(4):1010-1018. View Source